5-(Thiophen-2-yl)-4-(4-(2-(p-tolyloxy)ethyl)piperazin-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-[4-[2-(4-methylphenoxy)ethyl]piperazin-1-yl]-5-thiophen-2-ylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C23H24N4OS2/c1-17-4-6-18(7-5-17)28-13-12-26-8-10-27(11-9-26)22-21-19(20-3-2-14-29-20)15-30-23(21)25-16-24-22/h2-7,14-16H,8-13H2,1H3
• InChI Key: OTDFMBXTCGGDJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCN2CCN(CC2)C3=C4C(=CSC4=NC=N3)C5=CC=CS5
• Molecular Formula: C23H24N4OS2
• Molecular Weight: 436.6 g/mol
• CAS No.: 847367-18-4

Description

5-(Thiophen-2-yl)-4-(4-(2-(p-tolyloxy)ethyl)piperazin-1-yl)thieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C23H24N4OS2 and its molecular weight is 436.59. The purity is usually 95%.
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Scientific Research Applications

Serotonin Receptor Ligands

A study conducted by Modica et al. (1997) detailed the synthesis and evaluation of thieno[2,3-d]pyrimidinone derivatives, highlighting their high affinity and selectivity for 5-HT1A receptors. These compounds, including variations with the arylpiperazinylalkylthio moiety, were evaluated for their interaction with rat hippocampal membranes, showing significant potential as efficacious and selective 5-HT1A ligands (Modica et al., 1997).

Antihypertensive Agents

Research by Russell et al. (1988) synthesized and evaluated thieno[2,3-d]pyrimidine-2,4-diones for their antihypertensive effects. These compounds demonstrated potent oral antihypertensive activity in animal models, indicating their potential as therapeutic agents for hypertension (Russell et al., 1988).

Anti-Inflammatory and Analgesic Agents

A study by Abu‐Hashem et al. (2020) focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating their inhibitory activities on cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) and their analgesic and anti-inflammatory activities. These findings suggest the potential of such derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).

Binding Affinity and Selectivity

Another study by Modica et al. (2000) reported on thienopyrimidinones' affinity for 5-HT(1A) receptors and their selectivity against alpha(1)ARs. This research identified compounds with significant potency and selectivity, contributing to the understanding of the molecular interactions involved in receptor binding (Modica et al., 2000).